Cas no 2251-81-2 (Benzene, ethylpentafluoro-)

• Product Name: Benzene, ethylpentafluoro-
• CAS No: 2251-81-2
• MF: C₈H₅F₅
• MW: 196.117319822311
• CID: 2656036
• PubChem ID: 602498
• Update Time: 2025-04-21

Benzene, ethylpentafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,3,4,5,6-pentafluorobenzene
• 2251-81-2
• Benzene, 1-ethyl-2,3,4,5,6-pentafluoro-
• 1-Ethyl-2,3,4,5,6-pentafluorobenzene #
• Benzene, ethylpentafluoro-
• 2,3,4,5,6-Pentafluoroethylbenzene
• DTXSID50345195
• SCHEMBL91252
• Ethylpentafluorobenzene
• DTXCID00296269

• Inchi： 1S/C8H5F5/c1-2-3-4(9)6(11)8(13)7(12)5(3)10/h2H2,1H3
• InChI Key： NBOXZRBYWXQDLY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CC)F)F)F)F

Computed Properties

• Exact Mass: 196.03114097Da
• Monoisotopic Mass: 196.03114097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų